Cas no 28169-46-2 (3,5-Dinitro-o-toluic Acid)

3,5-Dinitro-o-toluic Acid structure
3,5-Dinitro-o-toluic Acid structure
Product Name:3,5-Dinitro-o-toluic Acid
CAS No:28169-46-2
Molecular Formula:C8H6N2O6
Molecular Weight:226.1430
MDL:MFCD00007161
CID:53285
PubChem ID:98824

3,5-Dinitro-o-toluic Acid Properties

Names and Identifiers

    • 2-Methyl-3,5-dinitrobenzoic acid
    • 3,5-Dinitro-o-toluic acid
    • 3,5-Dinitro-2-Methylbenzoic Acid
    • 3,5-Dinitro-2-toluicacid100GR
    • 3,5-Dinitro-2-toluicacid500GR
    • 3,5-Dinitro-2-toluicacid5GR
    • 2-Methyl-3,5-dinitro-benzoesaeure
    • 2-methyl-3,5-dinitro-benzoic acid
    • 2-methyl-3,5-dinitro-benzoicaci
    • 3,5-Dinitro-2-methyl-benzoic Acid
    • 3,5-DINITRO-2-TOLUIC ACID
    • 3,5-Dinitro-o-Toluic Acid 2-Methyl-3,5-Dinitrobenzoic acid
    • 3.5-Dinitro-o-toluylsaeure
    • Benzoic acid, 2-methyl-3,5-dinitro-
    • 3,5-Dinitrotoluic acid
    • o-Toluic acid, 3,5-dinitro-
    • CDVNZMKTJIBBBV-UHFFFAOYSA-N
    • 025937BG8P
    • NSC168527
    • o-Toluic acid,5-dinitro-
    • CBDivE_000040
    • KSC496C6D
    • 3,5-Dinitro-2-methyl-benzoicAcid
    • UNII-025937BG8P
    • AC-2935
    • 28169-46-2
    • CS-0214836
    • 3,5-Dinitro-o-toluic acid, 98%
    • AC7854
    • Z104475562
    • DTXSID3067360
    • 3 pound not5-Dinitro-2-methyl-benzoic Acid
    • W-107067
    • SCHEMBL394667
    • NS00028428
    • AKOS000120249
    • NSC-168527
    • SY003379
    • EINECS 248-880-7
    • Dinitolmide Impurity B
    • EN300-19811
    • VS-08054
    • A819361
    • Q27231494
    • BP-12435
    • MFCD00007161
    • NSC 168527
    • FT-0614723
    • UPCMLD0ENAT5883727:001
    • STK377134
    • DTXCID6037772
    • BBL025692
    • MDL: MFCD00007161
    • InChIKey: CDVNZMKTJIBBBV-UHFFFAOYSA-N
    • Inchi: 1S/C8H6N2O6/c1-4-6(8(11)12)2-5(9(13)14)3-7(4)10(15)16/h2-3H,1H3,(H,11,12)
    • SMILES: O([H])C(C1C([H])=C(C([H])=C(C=1C([H])([H])[H])[N+](=O)[O-])[N+](=O)[O-])=O
    • BRN: 2622906

Computed Properties

  • Exact Mass: 226.02300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 226.023
  • Heavy Atom Count: 16
  • Complexity: 320
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 129

Experimental Properties

  • LogP: 2.55600
  • PSA: 128.94000
  • Refractive Index: 1.6000 (estimate)
  • Water Partition Coefficient: Soluble in water.
  • Boiling Point: 367.74°C (rough estimate)
  • Melting Point: 205-207 °C (lit.)
  • Flash Point: 180.2℃
  • Color/Form: Bright yellow powder
  • Solubility: Soluble in water
  • Density: 1.6136 (rough estimate)

3,5-Dinitro-o-toluic Acid Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Term:S26;S37/39
  • Safety Instruction: S26-S37/39
  • Risk Phrases:R22; R36/37/38
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Risk Phrases: 36/37/38
  • Signal Word:Warning
  • TSCA:Yes

3,5-Dinitro-o-toluic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Dinitro-o-toluic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IKW5-5g
Benzoic acid, 2-methyl-3,5-dinitro-
28169-46-2 98%
5g
$33.00 2025-03-01
A2B Chem LLC
AI66085-250mg
Benzoic acid, 2-methyl-3,5-dinitro-
28169-46-2 95%
250mg
$55.00
Aaron
AR00IL4H-25g
3,5-Dinitro-2-Methylbenzoic Acid
28169-46-2 98%
25g
$6.00 2025-02-28
abcr
AB148830-25g
2-Methyl-3,5-dinitrobenzoic acid, 97%; .
28169-46-2 97%
25g
€52.40
Apollo Scientific
OR11297-25g
3,5-Dinitro-2-methylbenzoic acid
28169-46-2
25g
£16.00 2023-09-01
Chemenu
CM368052-500g
2-Methyl-3,5-dinitrobenzoic acid
28169-46-2 95%+
500g
$84
Enamine
EN300-19811-0.05g
2-methyl-3,5-dinitrobenzoic acid
28169-46-2 95.0%
0.05g
$19.0 2025-02-20
TRC
D480873-500mg
3,5-Dinitro-o-toluic Acid
28169-46-2
500mg
$ 58.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851703-25g
3,5-Dinitro-2-methyl-benzoic Acid
28169-46-2 98%
25g
45.90
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY003379-25g
3,5-Dinitro-2-methyl-benzoic Acid
28169-46-2 ≥98%
25g
¥30.00 2024-07-09

3,5-Dinitro-o-toluic Acid Synthesis

3,5-Dinitro-o-toluic Acid Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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(CAS:28169-46-2)
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JiangSu 01 Industrial Co., Ltd.
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TAIXING JOXIN BIO-TEC CO.,LTD.
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(CAS:28169-46-2)
MR./MRS.:YAO XIAN SHENG
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:28169-46-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:28169-46-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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